Cas no 2229416-61-7 (1-methyl-2-(2-methylbutan-2-yl)piperazine)

• Product Name: 1-methyl-2-(2-methylbutan-2-yl)piperazine
• CAS No: 2229416-61-7
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6150871
• PubChem ID: 165670345
• Update Time: 2025-05-20

1-methyl-2-(2-methylbutan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2-methylbutan-2-yl)piperazine
• 2229416-61-7
• EN300-1753578

• Inchi： 1S/C10H22N2/c1-5-10(2,3)9-8-11-6-7-12(9)4/h9,11H,5-8H2,1-4H3
• InChI Key： UAXMCBUZPHGVLG-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C(C)(C)CC

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-methyl-2-(2-methylbutan-2-yl)piperazine

Introduction to 1-methyl-2-(2-methylbutan-2-yl)piperazine (CAS No. 2229416-61-7)

1-methyl-2-(2-methylbutan-2-yl)piperazine, identified by the Chemical Abstracts Service registry number CAS No. 2229416-61-7, is a significant compound in the field of pharmaceutical chemistry. This piperazine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a piperazine core substituted with a methyl group at the 1-position and a 2-methylbutan-2-yl side chain at the 2-position, which contributes to its unique physicochemical properties and biological activities.

The synthesis of 1-methyl-2-(2-methylbutan-2-yl)piperazine involves multi-step organic transformations, typically starting from readily available precursors such as 1-bromopiperazine and isobutyl magnesium bromide. The introduction of the methyl group at the 1-position and the bulky 2-methylbutan-2-yl moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product with minimal side reactions.

One of the key attributes of 1-methyl-2-(2-methylbutan-2-yl)piperazine is its role as a building block in drug discovery. Piperazine derivatives are well-known for their pharmacological diversity, exhibiting activities ranging from antipsychotic to antihistaminic effects. The structural features of this compound, particularly the presence of a tertiary amine and a branched alkyl chain, make it a promising candidate for further derivatization to develop novel therapeutic agents.

Recent research in medicinal chemistry has highlighted the importance of optimizing piperazine derivatives for improved pharmacokinetic profiles. The bulky 2-methylbutan-2-yl side chain in 1-methyl-2-(2-methylbutan-2-yl)piperazine can influence solubility, metabolic stability, and receptor binding affinity. Computational modeling and experimental studies have been conducted to elucidate how these structural modifications affect biological activity. For instance, molecular dynamics simulations have shown that the steric hindrance provided by the side chain can enhance binding interactions with specific targets, potentially leading to more potent and selective drugs.

The compound's potential applications extend beyond traditional pharmaceuticals. In agrochemical research, piperazine derivatives have been explored as intermediates for developing pesticides and herbicides due to their ability to interact with biological targets in pests. Additionally, the unique chemical properties of 1-methyl-2-(2-methylbutan-2-yl)piperazine make it a valuable tool in chemical biology studies, where it can be used to probe enzyme mechanisms and receptor function.

From an industrial perspective, the synthesis of 1-methyl-2-(2-methylbutan-2-yl)piperazine on an industrial scale presents both challenges and opportunities. Large-scale production requires efficient purification methods to isolate the desired product from impurities. Techniques such as column chromatography and crystallization are commonly employed to achieve high-purity material suitable for further applications. Furthermore, green chemistry principles are being increasingly applied to develop more sustainable synthetic routes, reducing waste and energy consumption.

The pharmacological profile of 1-methyl-2-(2-methylbutan-2-yl)piperazine has been investigated in several preclinical studies. These studies have revealed that the compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic effects in neurological disorders. For example, its interaction with serotonin receptors may contribute to its anxiolytic properties, while its binding to dopamine receptors could have implications for treating motor symptoms associated with Parkinson's disease.

In conclusion, 1-methyl-2-(2-methylbutan-2-yl)piperazine (CAS No. 2229416-61-7) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive scaffold for drug discovery, while its synthetic accessibility allows for further functionalization. Ongoing research continues to explore its biological activities and optimize its properties for clinical use. As advancements in synthetic chemistry and computational biology progress, compounds like this will play an increasingly important role in developing innovative treatments for various diseases.